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Compound of Interest

Compound Name:
2-(4-Cyanophenyl)-4'-

iodoacetophenone

CAS No.: 898784-43-5

Cat. No.: B1613071

Get Quote

Executive Summary
2-(4-Cyanophenyl)-4'-iodoacetophenone is a high-value bifunctional building block

characterized by three orthogonal reactive handles: a nitrile group (for heterocycle formation or

hydrolysis), a ketone (for condensation), and an aryl iodide (for cross-coupling).[1][2] It is

primarily utilized in the discovery of COX-2 inhibitors, p38 MAPK inhibitors, and advanced

OLED materials.[1]

Due to the sensitivity of the aryl iodide moiety and the specific substitution pattern, commercial

availability is often restricted to "Make-on-Demand" status, driving high unit costs.[1] This guide

provides a decision framework for procurement versus in-house synthesis, supported by

validated protocols.

Chemical Profile & Technical Specifications[3]
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Feature Specification

Chemical Name 2-(4-Cyanophenyl)-4'-iodoacetophenone

CAS Number 898784-43-5

Molecular Formula C₁₅H₁₀INO

Molecular Weight 347.15 g/mol

Structure 4-I-C₆H₄-C(=O)-CH₂-(4-CN-C₆H₄)

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF, CH₂Cl₂; sparingly

soluble in EtOH

Stability Light-sensitive (C-I bond); Hygroscopic

Key Reactivity Profile:

Alpha-Methylene: Highly acidic (pKa ~19-20) due to flanking carbonyl and aryl groups; prone

to alkylation or aldol condensations.[1]

Aryl Iodide: Excellent partner for Suzuki, Sonogashira, or Buchwald-Hartwig couplings.[1]

Nitrile: Precursor to tetrazoles, amides, or acids; stable under standard cross-coupling

conditions.[1]

Procurement Landscape: Suppliers & Pricing[1][3]
The market for this compound is bifurcated between catalog suppliers (high price, fast delivery)

and contract research organizations (CROs) (lower price, long lead time).[1]
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Tier Supplier Type
Representative
Companies

Availability Est. Lead Time

Tier 1
Global

Distributors

Sigma-Aldrich,

Fluorochem

Stock /

Backorder
1-2 Weeks

Tier 2
Specialized

Building Blocks

BLDpharm,

Combi-Blocks,

Enamine

Make-on-

Demand
2-4 Weeks

Tier 3
Bulk Synthesis

(China/India)

WuXi AppTec,

Pharmablock

Custom

Synthesis
6-8 Weeks

Price Benchmarking (Q1 2025 Estimates)
Prices are indicative and fluctuate based on raw material costs (specifically Iodine and

Palladium).[1]

Quantity Price Range (USD) Unit Cost (USD/g) Recommendation

1 g $450 - $900 $450 - $900
Buy for HTS/Hit

Validation

5 g $1,200 - $2,000 $240 - $400
Buy for Lead

Optimization

25 g $3,500 - $5,000 $140 - $200
"Make vs. Buy"

Inflection Point

100 g+ Custom Quote < $80
Outsource or

Synthesize In-House

Procurement Strategy: For requirements >10g, the cost of commercial purchase often exceeds

the internal cost of synthesis.[1] We recommend in-house production for scale-up campaigns

using the protocol below.

Synthesis Protocol (The "Make" Option)
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When commercial stock is unavailable or cost-prohibitive, the following Two-Step Modular

Synthesis is the industry standard for reliability and scalability. It avoids the risk of deiodination

associated with direct Friedel-Crafts acylation of iodobenzene.[1]

Mechanistic Pathway[4]

Acetophenone
(Cheap Commodity)

Intermediate:
2-(4-Cyanophenyl)acetophenone

Pd-Cat
Alpha-Arylation4-Bromobenzonitrile

Pd(dba)2, Xantphos
NaOtBu, Toluene

Target:
2-(4-Cyanophenyl)-4'-iodoacetophenone

Regioselective
Iodination

I2, HIO3
Ethanol/Water

60°C
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Figure 1: Recommended synthetic route avoiding sensitive functional group incompatibility.

Step 1: Pd-Catalyzed Alpha-Arylation
Objective: Couple acetophenone with 4-bromobenzonitrile.[1]

Reagents: Acetophenone (1.0 equiv), 4-Bromobenzonitrile (1.05 equiv), Pd₂(dba)₃ (1 mol%),

Xantphos (2 mol%), NaOtBu (1.2 equiv).[1]

Solvent: Anhydrous Toluene or THF.[1]

Protocol:

Charge flask with Pd source, ligand, and nitrile.[1] Purge with N₂.[1]

Add solvent and acetophenone.[1]

Add NaOtBu in one portion (exothermic).[1]

Heat to 80°C for 4-6 hours. Monitor by LCMS.[1]

Workup: Quench with NH₄Cl(aq), extract with EtOAc.

Purification: Recrystallize from EtOH/Heptane.
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Why this works: The nitrile is robust under these conditions.[1] Acetophenone is cheap.[1]

Step 2: Regioselective Iodination
Objective: Install iodine at the 4' position.[1]

Reagents: Intermediate from Step 1 (1.0 equiv), Iodine (I₂, 0.55 equiv), Iodic Acid (HIO₃, 0.2

equiv).[1]

Solvent: 80% Acetic Acid or Ethanol/Water.[1]

Protocol:

Dissolve intermediate in solvent at 60°C.

Add I₂ and HIO₃ (oxidant regenerates I⁺ from I⁻, ensuring 100% atom economy for

Iodine).[1]

Stir at 60-70°C for 2 hours.

Mechanism: The benzoyl ring is activated (alkyl ketone substituent), while the cyanophenyl

ring is deactivated.[1] Electrophilic substitution occurs exclusively at the 4' position (para to

carbonyl).[1]

Workup: Quench with Na₂S₂O₃ (to remove excess I₂). Precipitate with water.[1][3]

Yield: Typically 85-90%.

Applications in Drug Discovery[1][6]
This scaffold is a "linchpin" intermediate.[1] The diagram below illustrates its utility in divergent

synthesis.
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Figure 2: Divergent synthesis applications utilizing the ketone and iodine handles.

Quality Control & Storage
To ensure experimental reproducibility, verify the following parameters upon receipt or

synthesis:

¹H NMR (DMSO-d₆): Look for the characteristic AA'BB' systems. The protons ortho to the

Iodine will be significantly deshielded (~7.9 ppm).[1] The methylene singlet (-CH₂-) should

appear around 4.4-4.6 ppm.[1]

Purity: Minimum 97% by HPLC (254 nm). Impurities often include de-iodinated species (from

light exposure).[1]

Storage: Store at 2-8°C, protected from light. The compound may turn pink/purple over time

if iodine is liberated; this can often be removed by washing with thiosulfate solution.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://prepchem.com/preparation-of-4-4-iodophenyl-benzonitrile/
https://prepchem.com/preparation-of-4-4-iodophenyl-benzonitrile/
https://prepchem.com/preparation-of-4-4-iodophenyl-benzonitrile/
https://prepchem.com/preparation-of-4-4-iodophenyl-benzonitrile/
https://prepchem.com/preparation-of-4-4-iodophenyl-benzonitrile/
https://www.benchchem.com/product/b1613071?utm_src=pdf-custom-synthesis#bc-rfq
https://prepchem.com/preparation-of-4-4-iodophenyl-benzonitrile/
https://data.epo.org/publication-server/rest/v1.0/publication-dates/19840613/patents/EP0110559NWA1/document.pdf
https://www.quickcompany.in/patents/improved-process-for-the-preparation-of-letrozole
https://www.benchchem.com/product/b1613071/docs#strategic-sourcing-synthesis-guide-2-4-cyanophenyl-4-iodoacetophenone-1
https://www.benchchem.com/product/b1613071/docs#strategic-sourcing-synthesis-guide-2-4-cyanophenyl-4-iodoacetophenone-1
https://www.benchchem.com/product/b1613071/docs#strategic-sourcing-synthesis-guide-2-4-cyanophenyl-4-iodoacetophenone-1
https://www.benchchem.com/product/b1613071/docs#strategic-sourcing-synthesis-guide-2-4-cyanophenyl-4-iodoacetophenone-1
https://www.benchchem.com/product/b1613071?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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